Cas no 105172-95-0 (D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate])

• Product Name: D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate]
• CAS No: 105172-95-0
• MF: C₂₅H₄₇O₁₃P
• MW: 586.606650590897
• CID: 163618
• PubChem ID: 128812
• Update Time: 2025-04-19

D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate] Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate]
• [(2R)-3-[hydroxy-[(2R,3S,5R,6R)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxy-2-octanoyloxypropyl] octanoate
• D-MYO-PHOSPHATIDYLINOSITOL (PTDINS) C8
• PtdIns diC8
• (2R)-3-[(hydroxy{[(1S,2R,3R,4S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl]oxy}phosphoryl)oxy]propane-1,2-diyl dioctanoate
• [(2R)-3-[hydroxy-[(2R,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxy-2-octanoyloxypropyl] octanoate
• 1-(1,2-dioctanoyl-sn-glycero-3-phosphono)-1D-myo-inositol
• 1,2-Dioctanoyl-sn-glycero-3-phosphoinositol
• AC1L2UHB
• CHEBI:65243
• 105172-95-0
• D-myo-Inositol, 1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate]
• CHEBI:183834
• di-C8-PI
• UPUKKDCTWWVPCJ-OZRWLNDDSA-N
• PtdIns-(1,2-dioctanoyl)
• 1-(1,2-Dioctanoylphosphatidyl)inositol
• Q27133766
• 1,2-dioctanoyl-sn-glycero-3-phospho-1D-myo-inositol
• DTXSID90909376
• 3-({Hydroxy[(2,3,4,5,6-pentahydroxycyclohexyl)oxy]phosphoryl}oxy)propane-1,2-diyl dioctanoate

• Inchi： 1S/C25H47O13P/c1-3-5-7-9-11-13-18(26)35-15-17(37-19(27)14-12-10-8-6-4-2)16-36-39(33,34)38-25-23(31)21(29)20(28)22(30)24(25)32/h17,20-25,28-32H,3-16H2,1-2H3,(H,33,34)/t17-,20?,21-,22+,23-,24-,25?/m1/s1
• InChI Key： UPUKKDCTWWVPCJ-NUPIXEBLSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCC)=O)OC(CCCCCCC)=O)OC1[C@@H]([C@@H](C([C@@H]([C@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 586.275
• Monoisotopic Mass: 586.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 22
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 210A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 698.8°Cat760mmHg
• Flash Point: 376.4°C
• Refractive Index: 1.527
• PSA: 219.32000
• LogP: 1.48270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylinositols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoinositols Phosphatidylinositols